3-(5-(1-((4-fluorophenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)-N-methylbenzamide

• IUPAC Name: 3-[5-[1-(4-fluorophenyl)sulfonylazetidin-3-yl]-1,2,4-oxadiazol-3-yl]-N-methylbenzamide
• InChI: InChI=1S/C19H17FN4O4S/c1-21-18(25)13-4-2-3-12(9-13)17-22-19(28-23-17)14-10-24(11-14)29(26,27)16-7-5-15(20)6-8-16/h2-9,14H,10-11H2,1H3,(H,21,25)
• InChI Key: KUSFJCRDHCQSLU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=NOC(=N2)C3CN(C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H17FN4O4S
• Molecular Weight: 416.4 g/mol

Description

The compound contains several functional groups and structural features that are common in organic chemistry, including a sulfonyl group, an azetidine ring, an oxadiazole ring, and a benzamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and ring structures. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the sulfonyl group might be susceptible to nucleophilic attack, while the azetidine ring might undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the polar sulfonyl group and the nonpolar benzamide group.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Gudelis, E., Krikštolaitytė, S., Stančiauskaitė, M., Šachlevičiūtė, U., Bieliauskas, A., Milišiūnaitė, V., … Šačkus, A. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1091. DOI: 10.3390/molecules28031091

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to speculate on its mechanism of action. If it’s a drug or a drug candidate, its mechanism of action would depend on its specific biological target.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. Without specific safety data for this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. If it has biological activity, it could be further developed as a drug or a research tool.